2-Tert-butoxy-5-cyclopropoxybenzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Tert-butoxy-5-cyclopropoxybenzonitrile (C₁₄H₁₇NO₂; molecular weight 237.29 g/mol) is a substituted benzonitrile derivative featuring a nitrile group at the benzonitrile core, with tert-butoxy and cyclopropoxy substituents at the 2- and 5-positions, respectively. The tert-butoxy group imparts significant steric bulk, while the cyclopropoxy moiety introduces ring strain due to its three-membered cyclic ether structure. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties, which influence reactivity, solubility, and metabolic stability .
Properties
Molecular Formula |
C14H17NO2 |
|---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
5-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]benzonitrile |
InChI |
InChI=1S/C14H17NO2/c1-14(2,3)17-13-7-6-12(8-10(13)9-15)16-11-4-5-11/h6-8,11H,4-5H2,1-3H3 |
InChI Key |
ICMKFCWBWYRMAR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=C(C=C1)OC2CC2)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Tert-butoxy-5-cyclopropoxybenzonitrile typically involves the reaction of 2-fluorobenzonitrile with tert-butyl alcohol and cyclopropyl alcohol in the presence of a base such as potassium tert-butoxide. The reaction proceeds through nucleophilic substitution, where the fluorine atom is replaced by the tert-butoxy and cyclopropoxy groups.
Industrial Production Methods
Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
2-Tert-butoxy-5-cyclopropoxybenzonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.
Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.
Substitution: Reagents like halogens, alkylating agents, or nucleophiles can facilitate substitution reactions.
Major Products Formed
Oxidation: Formation of quinones or other oxidized derivatives.
Reduction: Formation of primary amines or other reduced forms.
Substitution: Formation of various substituted benzonitrile derivatives.
Scientific Research Applications
2-Tert-butoxy-5-cyclopropoxybenzonitrile has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential use in drug development and pharmaceutical research.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Tert-butoxy-5-cyclopropoxybenzonitrile involves its interaction with various molecular targets, depending on the specific application. In chemical reactions, it acts as a nucleophile or electrophile, participating in substitution, oxidation, or reduction reactions. The pathways involved include nucleophilic substitution, electron transfer, and radical formation.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Features
Table 1: Substituent and Molecular Properties
Key Observations:
Electronic Effects :
- The tert-butoxy and cyclopropoxy groups in the target compound donate electrons via resonance, activating the aromatic ring toward electrophilic substitution. This contrasts sharply with 2-bromo-4-nitrobenzonitrile, where bromo (moderately deactivating) and nitro (strongly deactivating) groups reduce ring reactivity .
- The benzyloxy group in the analog from is electron-donating but less bulky than tert-butoxy, leading to lower steric hindrance .
This is less pronounced in the benzyloxy analog, where the substituent is smaller . The cyclopropoxy group’s ring strain may enhance reactivity in ring-opening reactions compared to non-cyclic ethers.
Physicochemical and Reactivity Comparisons
Table 2: Solubility and Stability
Key Findings:
- Solubility: The target compound’s solubility in polar solvents (e.g., DMSO, THF) is inferred to be moderate due to its balanced hydrophobic (tert-butyl) and polar (nitrile, ether) groups. In contrast, 2-bromo-4-nitrobenzonitrile’s nitro group enhances polarity but reduces solubility in non-polar media .
- Stability : The tert-butyl group in the target compound and its analog from enhances thermal stability by sterically shielding reactive sites. However, cyclopropoxy’s strain may reduce stability under acidic conditions .
- Reactivity : The target compound’s nitrile group is less electrophilic than that of 2-bromo-4-nitrobenzonitrile due to the electron-donating alkoxy substituents. This difference impacts applications in nucleophilic addition or coupling reactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
